Cas no 1805478-36-7 (3-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-4-methoxypyridine)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-4-methoxypyridine
• CAS No: 1805478-36-7
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 4883142
• Update Time: 2025-06-08

3-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-4-methoxypyridine

• Inchi： 1S/C8H7ClF3NO/c1-14-7-4(2-9)6(8(11)12)13-3-5(7)10/h3,8H,2H2,1H3
• InChI Key： ITQWWKIGKUWUBC-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=CN=C1C(F)F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2
• Topological Polar Surface Area: 22.1

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-4-methoxypyridine

3-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-4-methoxypyridine: A Comprehensive Overview of CAS No. 1805478-36-7

3-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-4-methoxypyridine (CAS No. 1805478-36-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl, difluoromethyl, and methoxy substituents on a pyridine ring, which collectively contribute to its distinct chemical and biological properties.

The development and synthesis of 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-4-methoxypyridine have been driven by the growing need for new chemical entities (NCEs) with potential therapeutic applications. Recent studies have highlighted the importance of fluorinated compounds in drug discovery, as they often exhibit improved pharmacokinetic properties and enhanced biological activity. The presence of the difluoromethyl group, in particular, has been shown to significantly influence the metabolic stability and bioavailability of the molecule.

In terms of its chemical synthesis, 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-4-methoxypyridine can be prepared through a multi-step process involving the sequential introduction of the various functional groups onto the pyridine ring. One common approach involves the initial formation of a substituted pyridine derivative, followed by selective functionalization to introduce the chloromethyl, difluoromethyl, and methoxy groups. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The biological activity of 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-4-methoxypyridine has been extensively studied in various in vitro and in vivo models. Preliminary data suggest that this compound exhibits potent activity against several key targets, including enzymes and receptors involved in disease pathways. For instance, it has shown promising inhibitory effects on specific kinases, which are often dysregulated in cancer and other proliferative disorders. Additionally, its ability to modulate G protein-coupled receptors (GPCRs) has been explored for potential applications in neurodegenerative diseases.

The pharmacokinetic profile of 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-4-methoxypyridine is another critical aspect that has been investigated. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and extended half-life make it an attractive candidate for further preclinical and clinical development. Moreover, its low toxicity profile in animal models supports its safety for use in therapeutic settings.

In the context of drug discovery, 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-4-methoxypyridine represents a valuable scaffold for the design and optimization of new lead compounds. Its structural flexibility allows for the introduction of additional functional groups to fine-tune its biological activity and pharmacological properties. Ongoing research is focused on exploring derivatives of this compound to identify more potent and selective analogs with enhanced therapeutic potential.

The potential applications of 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-4-methoxypyridine extend beyond traditional small molecule drugs. Its unique chemical structure makes it an excellent candidate for use in prodrug strategies, where it can be designed to release active metabolites upon specific activation conditions. This approach can enhance the efficacy and reduce the side effects associated with conventional drug delivery methods.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-4-methoxypyridine (CAS No. 1805478-36-7) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its distinctive structural features, coupled with favorable biological activity and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Continued research into this compound is likely to yield important insights into its mechanisms of action and potential clinical applications.